Cas no 605659-03-8 (2-(4,4-Difluoropiperidin-1-yl)ethanamine)

• Product Name: 2-(4,4-Difluoropiperidin-1-yl)ethanamine
• CAS No: 605659-03-8
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• MDL: MFCD08461787
• CID: 502029
• PubChem ID: 2758354
• Update Time: 2025-04-19

2-(4,4-Difluoropiperidin-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine,4,4-difluoro-
• 2-(4,4-difluoropiperidin-1-yl)ethanamine
• 2-(4,4-Difluoro-piperidin-1-yl)-ethylamine
• 2-(4,4-DIFLUOROPIPERIDIN-1-YL)ETHYLAMINE
• 4,4-DIFLUOROAMINOETHYLPIPERIDINE
• 1-Piperidineethanamine,4,4-difluoro
• 1-piperidineethanamine, 4,4-difluoro-
• 4,4-Difluoropiperidine-1-ethanamine
• 2-(4,4-DIFLUOROPIPERIDIN-1-YL)ETHAN-1-AMINE
• Difluoropiperidin-1-yl)ethanamine
• BVYNFUYPUXPMCI-UHFFFAOYSA-N
• MCFD08461787
• 2-(4,4-difluoropiperidinyl)ethylamine
• SCHEMBL1255097
• AKOS006289964
• SY237161
• N13066
• DTXSID40374292
• DS-9808
• 2-(4,4-DIFLUOROPIPERIDIN-1-YI)ETHANAMINE
• MFCD08461787
• 605659-03-8
• AB45731
• CS-0045410
• EN300-370605
• 2-(4,4-Difluoropiperidin-1-yl)ethanamine

• MDL： MFCD08461787
• Inchi： 1S/C7H14F2N2/c8-7(9)1-4-11(5-2-7)6-3-10/h1-6,10H2
• InChI Key： BVYNFUYPUXPMCI-UHFFFAOYSA-N
• SMILES： FC1(CCN(CCN)CC1)F

Computed Properties

• Exact Mass: 164.11300
• Monoisotopic Mass: 164.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.11
• Boiling Point: 196.5°C at 760 mmHg
• Flash Point: 72.6°C
• Refractive Index: 1.458
• PSA: 29.26000
• LogP: 1.31440

2-(4,4-Difluoropiperidin-1-yl)ethanamine Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C